Cas no 107701-61-1 (2-(5-Acetyl-2-thienyl)acetonitrile)
107701-61-1 structure
Product Name:2-(5-Acetyl-2-thienyl)acetonitrile
CAS No:107701-61-1
MF:C8H7NOS
MW:165.212280511856
MDL:MFCD00665058
CID:127659
PubChem ID:2764041
Update Time:2025-04-18
2-(5-Acetyl-2-thienyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Acetylthiophen-2-yl)acetonitrile
- 2-(5-Acetyl-2-thienyl)acetonitrile
- 2-Thiopheneacetonitrile, 5-acetyl- (9CI)
- 2-Thiopheneacetonitrile,5-acetyl-
- 5-acetyl-2-Thiopheneacetonitrile
- AC1MC975
- acetylthienylacetonitrile
- CTK5J9693
- MolPort-002-345-119
- SBB087929
- SureCN335001
- AKOS005070593
- DTXSID00377264
- SCHEMBL335001
- CS-0364710
- CHEMBL4095956
- MFCD00665058
- 5J-002
- J-506107
- FT-0763542
- 107701-61-1
-
- MDL： MFCD00665058
- Inchi： 1S/C8H7NOS/c1-6(10)8-3-2-7(11-8)4-5-9/h2-3H,4H2,1H3
- InChI Key： RTCOCAXVCVPSRL-UHFFFAOYSA-N
- SMILES： S1C(C(C)=O)=CC=C1CC#N
Computed Properties
- Exact Mass: 165.02491
- Monoisotopic Mass: 165.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 69.1Ų
Experimental Properties
- PSA: 40.86
- LogP: 2.01678
2-(5-Acetyl-2-thienyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A165443-50mg |
2-(5-Acetyl-2-thienyl)acetonitrile |
107701-61-1 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A165443-100mg |
2-(5-Acetyl-2-thienyl)acetonitrile |
107701-61-1 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A165443-500mg |
2-(5-Acetyl-2-thienyl)acetonitrile |
107701-61-1 | 500mg |
$ 185.00 | 2022-06-08 | ||
| Chemenu | CM275215-5g |
2-(5-Acetylthiophen-2-yl)acetonitrile |
107701-61-1 | 95% | 5g |
$490 | 2021-08-18 | |
| abcr | AB158450-1 g |
2-(5-Acetyl-2-thienyl)acetonitrile; . |
107701-61-1 | 1 g |
€260.30 | 2023-07-20 | ||
| abcr | AB158450-5 g |
2-(5-Acetyl-2-thienyl)acetonitrile; . |
107701-61-1 | 5 g |
€696.70 | 2023-07-20 | ||
| abcr | AB158450-10 g |
2-(5-Acetyl-2-thienyl)acetonitrile; . |
107701-61-1 | 10 g |
€1,131.70 | 2023-07-20 | ||
| Chemenu | CM275215-5g |
2-(5-Acetylthiophen-2-yl)acetonitrile |
107701-61-1 | 95% | 5g |
$490 | 2023-01-20 | |
| Key Organics Ltd | 5J-002-1MG |
2-(5-acetyl-2-thienyl)acetonitrile |
107701-61-1 | >95% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 5J-002-5MG |
2-(5-acetyl-2-thienyl)acetonitrile |
107701-61-1 | >95% | 5mg |
£46.00 | 2025-02-09 |
2-(5-Acetyl-2-thienyl)acetonitrile Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
107701-61-1 (2-(5-Acetyl-2-thienyl)acetonitrile) Related Products
- 88-15-3(2-Acetylthiophene)
- 704-38-1(Bis(2-thienyl) ketone)
- 17960-38-2(2-Thiophenebutanenitrile,g-oxo-)
- 207735-99-7(Ethenone,2-hydroxy-2-(2-thienyl)-)
- 88653-55-8(5-Acetylthiophene-2-carbonitrile)
- 13679-74-8(2-Acetyl-5-methylthiophene)
- 29880-63-5(Ethanone, 1-[5-(1,1-dimethylethyl)-2-thienyl]-)
- 18761-46-1(1-(5-ethylthien-2-yl)ethanone)
- 97511-16-5(1-(2-Thienyl)-ethanone)
- 33898-90-7(3-oxo-3-(thiophen-2-yl)propanenitrile)
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